1,6-O,O-diacetylbritannilactone

• Molecular Formula: C19H26O6
• Molecular Weight: 350.4 g/mol
• IUPAC Name: [(4S)-4-[(3aR,4R,7aR)-4-acetyloxy-6-methyl-3-methylidene-2-oxo-3a,4,7,7a-tetrahydro-1-benzofuran-5-yl]pentyl] acetate
• InChI: InChI=1S/C19H26O6/c1-10(7-6-8-23-13(4)20)16-11(2)9-15-17(12(3)19(22)25-15)18(16)24-14(5)21/h10,15,17-18H,3,6-9H2,1-2,4-5H3/t10-,15+,17+,18-/m0/s1
• InChI Key: MVCCWTMPDBIKCJ-IMKJFWDFSA-N
• Isomeric SMILES: CC1=C([C@@H]([C@H]2[C@@H](C1)OC(=O)C2=C)OC(=O)C)[C@@H](C)CCCOC(=O)C
• Canonical SMILES: CC1=C(C(C2C(C1)OC(=O)C2=C)OC(=O)C)C(C)CCCOC(=O)C
• synonyms: 1,6-O,O-diacetylbritannilactone; O, O-diacetylbritannilactone; OODABL cpd

Description

1,6-O,O-diacetylbritannilactone is a natural product found in Pentanema britannicum with data available.

Scientific Research Applications

Pharmacokinetic Studies

1,6-O,O-diacetylbritannilactone, a natural sesquiterpene lactone from Inula britannica, has been studied for its pharmacokinetic properties. A study developed a sensitive liquid chromatography-tandem mass spectrometry (LC-MS-MS) method for its quantification in rat plasma, facilitating its pharmacokinetic analysis (Zhou et al., 2018).

Anticancer Activity

Research indicates significant anticancer activities of 1,6-O,O-diacetylbritannilactone. It has shown cytotoxic effects against human leukemia cells, involving apoptosis induction via activation of caspases and modulation of Bcl-2 family proteins (Pan et al., 2007). Additionally, synthesis of analogues of 1-O-acetylbritannilactone, closely related to 1,6-O,O-diacetylbritannilactone, demonstrated potent anticancer potential in vitro (Tang et al., 2014).

Anti-inflammatory Effects

Studies have shown that 1,6-O,O-diacetylbritannilactone exhibits anti-inflammatory properties. For instance, it inhibits eotaxin-1 and ALOX15 expression via inactivation of STAT6 in A549 cells, suggesting potential efficacy against inflammatory diseases, especially allergic airway diseases (Chen et al., 2017).

Asthma and Allergy Treatment Potential

1,6-O,O-diacetylbritannilactone has shown promise in treating allergic disorders like asthma. A study demonstrated its ability to attenuate airway hyper-responsiveness and reduce serum IgE levels in an asthma model, indicating therapeutic potential for allergic diseases (Jin et al., 2017).

Quality Marker for Herbal Medicines

In the context of herbal medicine, 1,6-O,O-diacetylbritannilactone serves as a quality marker for Inulae Flos. Its identification and quantification are important for ensuring the quality and therapeutic efficacy of Inulae Flos-based preparations (Lin et al., 2022).

Modulation of Cell Signaling Pathways

The compound's effect on cellular signaling pathways, particularly its inhibition of NF-kB activation, has been noted. This action suggests potential applications in treating various inflammatory diseases (Liu et al., 2009).